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Compound of Interest

Compound Name: 4-Amino-2-bromobenzoic acid

Cat. No.: B018961

An In-depth Technical Guide to 4-Amino-2-bromobenzoic Acid

Introduction

4-Amino-2-bromobenzoic acid is an aromatic organic compound that serves as a versatile
building block in organic synthesis and medicinal chemistry. Its structure, which includes an
aminobenzoic acid backbone substituted with a bromine atom, provides multiple reactive sites
for chemical modification. This makes it a valuable intermediate in the synthesis of
pharmaceuticals, agrochemicals, and novel materials. This guide provides a comprehensive
review of the available literature on 4-Amino-2-bromobenzoic acid, focusing on its properties,
synthesis, and applications, with a particular emphasis on its relevance to drug discovery and
development.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Amino-2-bromobenzoic acid is
presented in Table 1. This data is crucial for its proper handling, storage, and application in
experimental settings.

Table 1: Physicochemical Properties of 4-Amino-2-bromobenzoic acid
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Property Value Reference(s)
IUPAC Name 4-amino-2-bromobenzoic acid [1112]
CAS Number 2486-52-4 [2][3]
Molecular Formula C7HeBrNO2 [11[2]
Molecular Weight 216.03 g/mol [1112]
Not explicitly available in
Appearance
search results.
) ) Not explicitly available in
Melting Point
search results.
SMILES C1=CC(=C(C=C1IN)Br)C(=0)0 [1][2]
AQBXIOGPHBWBFP-
InChlKey [1][2]

UHFFFAOYSA-N

Safety and Hazards

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 4-Amino-2-bromobenzoic acid is associated with the following hazards[1]:

e H315: Causes skin irritation.
o H319: Causes serious eye irritation.
o H335: May cause respiratory irritation.

Standard laboratory safety protocols, including the use of personal protective equipment such
as gloves and safety goggles, should be strictly followed when handling this compound]3].
Work should be conducted in a well-ventilated area or a chemical fume hood[3].

Synthesis Protocols

The synthesis of substituted aminobenzoic acids often involves the bromination of an
aminobenzoic acid precursor. While a specific protocol for the direct synthesis of 4-Amino-2-
bromobenzoic acid was not found, a general method can be inferred from protocols for
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related compounds, such as the bromination of m-aminobenzoic acid[4]. A plausible synthetic
route would involve the electrophilic bromination of 4-aminobenzoic acid. The directing effects
of the amino (-NHz) and carboxyl (-COOH) groups would influence the position of bromination.
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Starting Materials

4-Aminobenzoic Acid Brominating Agent (e.g., Br2 or NBS)

Reaction Step

@hilic Aromatic Su@

Purification

Product

4-Amino-2-bromobenzoic Acid
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Fmoc Deprotection (Piperidine/DMF)

/

Activate Fmoc-AA-OH (HBTU/DIPEA)

;

Couple Activated AA to Resin

/

Wash Resin (DMF, DCM)

'Yes

Next Amino Acid?

o

Final Fmoc Deprotection

Y
Cleave from Resin (TFA Cocktail)

Y
Purify Peptide (HPLC)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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